Cas no 2138231-05-5 (3,4-Quinolinediamine, N4-ethyl-7-fluoro-6-methoxy-)

• Product Name: 3,4-Quinolinediamine, N4-ethyl-7-fluoro-6-methoxy-
• CAS No: 2138231-05-5
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 5268819
• Update Time: 2025-10-29

3,4-Quinolinediamine, N4-ethyl-7-fluoro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, N4-ethyl-7-fluoro-6-methoxy-

• Inchi： 1S/C12H14FN3O/c1-3-15-12-7-4-11(17-2)8(13)5-10(7)16-6-9(12)14/h4-6H,3,14H2,1-2H3,(H,15,16)
• InChI Key： GLWVTQQNEGYZPX-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=C(F)C=2)C(NCC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, N4-ethyl-7-fluoro-6-methoxy-

3,4-Quinolinediamine, N4-Ethyl-7-Fluoro-6-Methoxy: A Comprehensive Overview

3,4-Quinolinediamine, N4-Ethyl-7-Fluoro-6-Methoxy (CAS No. 2138231-05-5) is a complex organic compound with a quinoline backbone, a heterocyclic aromatic system. This compound has garnered significant attention in the fields of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. The molecule's structure includes a quinoline ring with substituents at positions 3 and 4, specifically an ethyl group at position 4 and a fluoro group at position 7, along with a methoxy group at position 6. These substituents contribute to its chemical reactivity and biological activity.

The synthesis of N4-Ethyl-7-fluoro-6-methoxyquinolinediamine involves multi-step organic reactions, often utilizing directed metallation or Suzuki coupling techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications. The compound's synthesis is typically carried out under controlled conditions to ensure the stability of the quinoline ring and the integrity of the substituents.

One of the most promising applications of N4-Ethyl-7-fluoro-6-methoxyquinolinediamine lies in its potential as a precursor for drug development. Quinoline derivatives are known for their pharmacological properties, including anti-inflammatory, antitumor, and antimicrobial activities. Researchers have explored the compound's ability to inhibit specific enzymes and receptors, which could lead to novel therapeutic agents. For instance, studies have shown that this compound exhibits selective inhibition of certain kinases involved in cancer progression.

In addition to its pharmaceutical applications, N4-Ethyl-7-fluoro-6-methoxyquinolinediamine has shown promise in materials science. Its aromatic structure and electron-withdrawing groups make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The methoxy group at position 6 enhances the molecule's solubility in organic solvents, facilitating its integration into thin-film devices.

The chemical stability of N4-Ethyl-7-fluoro-6-methoxyquinolinediamine is another key factor contributing to its versatility. The quinoline ring is inherently stable due to its aromaticity, while the substituents provide additional resistance to oxidation and degradation. This stability makes the compound suitable for long-term storage and use in various industrial processes.

From an environmental perspective, the synthesis and application of N4-Ethyl-7-fluoro-6-methoxyquinolinediamine are being optimized to minimize ecological impact. Researchers are exploring greener synthetic routes that reduce waste and energy consumption. Moreover, studies on the biodegradation of this compound are underway to ensure its safe disposal and compliance with environmental regulations.

In conclusion, N4-Ethyl-7-fluoro-6-methoxyquinolinediamine (CAS No. 2138231-05-5) is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern chemistry and materials science.